DOTA Tris-(t-butyl ester) Ethylenediamino Monoamide
DOTA Tris-(t-butyl ester) Ethylenediamino Monoamide
Brand Name:
Vulcanchem
CAS No.:
173308-19-5
VCID:
VC0107247
InChI:
InChI=1S/C30H58N6O7/c1-28(2,3)41-25(38)21-34-14-12-33(20-24(37)32-11-10-31)13-15-35(22-26(39)42-29(4,5)6)17-19-36(18-16-34)23-27(40)43-30(7,8)9/h10-23,31H2,1-9H3,(H,32,37)
SMILES:
CC(C)(C)OC(=O)CN1CCN(CCN(CCN(CC1)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)NCCN
Molecular Formula:
C₃₀H₅₈N₆O₇
Molecular Weight:
614.82
DOTA Tris-(t-butyl ester) Ethylenediamino Monoamide
CAS No.: 173308-19-5
Reference Standards
VCID: VC0107247
Molecular Formula: C₃₀H₅₈N₆O₇
Molecular Weight: 614.82
| CAS No. | 173308-19-5 |
|---|---|
| Product Name | DOTA Tris-(t-butyl ester) Ethylenediamino Monoamide |
| Molecular Formula | C₃₀H₅₈N₆O₇ |
| Molecular Weight | 614.82 |
| IUPAC Name | tert-butyl 2-[4-[2-(2-aminoethylamino)-2-oxoethyl]-7,10-bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate |
| Standard InChI | InChI=1S/C30H58N6O7/c1-28(2,3)41-25(38)21-34-14-12-33(20-24(37)32-11-10-31)13-15-35(22-26(39)42-29(4,5)6)17-19-36(18-16-34)23-27(40)43-30(7,8)9/h10-23,31H2,1-9H3,(H,32,37) |
| SMILES | CC(C)(C)OC(=O)CN1CCN(CCN(CCN(CC1)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)NCCN |
| Synonyms | 10-[2-[(2-Aminoethyl)amino]-2-oxoethyl]-1,4,7,10-tetraazacyclododecane-1,4,7-triacetic Acid Tris(1,1-dimethylethyl) Ester |
| PubChem Compound | 22660448 |
| Last Modified | Nov 26 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume